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Compound of Interest

Compound Name: 2,5-Dibromo-3-methoxypyridine

Cat. No.: B1389993 Get Quote

As a Senior Application Scientist, it is my priority to ensure that our partners in research and

development can handle specialized chemical reagents not only effectively but with the highest

degree of safety. This guide provides a comprehensive, step-by-step protocol for the proper

disposal of 2,5-Dibromo-3-methoxypyridine (CAS No. 1142191-57-8), a halogenated pyridine

derivative. Adherence to these procedures is critical for ensuring personnel safety, maintaining

regulatory compliance, and protecting the environment. The causality behind each step is

explained to foster a deep understanding of the required safety measures.

Hazard Assessment and Key Safety Data
2,5-Dibromo-3-methoxypyridine is classified as acutely toxic if swallowed and should be

handled with significant caution. Like many halogenated aromatic compounds, its complete

toxicological profile is not fully available, which necessitates treating it as a hazardous

substance to minimize exposure risks.[1] It is imperative to avoid generating dust and to

prevent contact with skin, eyes, and clothing.[2]
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Parameter Information Source(s)

Chemical Name
2,5-Dibromo-3-

methoxypyridine

CAS Number 1142191-57-8 [3]

Molecular Formula C₆H₅Br₂NO

Molecular Weight 266.92 g/mol

Physical Form Solid

GHS Pictogram
GHS06 (Skull and

Crossbones)

Signal Word Danger

Primary Hazard H301: Toxic if swallowed

Inferred Hazards

Causes skin, eye, and

respiratory irritation (based on

analogous compounds)

[4][5]

Waste Category Halogenated Organic Waste [6][7]

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate risks associated with handling this compound, a combination of robust engineering

controls and appropriate PPE is mandatory. The logic here is to create a hierarchy of

protection, where engineering controls provide the primary barrier and PPE offers the final,

essential layer of defense for the operator.

Primary Engineering Control: All handling and weighing of 2,5-Dibromo-3-methoxypyridine
solid, as well as the addition of its waste to containers, must be performed within a certified

chemical fume hood.[4][8] This is crucial to prevent the inhalation of fine particulates and

potential vapors.
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Emergency Preparedness: Ensure that a safety shower and an eyewash station are readily

accessible and unobstructed in the immediate vicinity of the workstation.[4][9]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves. Nitrile or neoprene gloves are

recommended over latex, as they offer better protection against pyridine-based

compounds.[8] Always use the proper glove removal technique to avoid skin contact.[2]

Eye Protection: Chemical safety goggles or safety glasses with side shields are required

to protect against splashes or airborne particles.[6][8]

Body Protection: A standard laboratory coat must be worn and kept fully fastened.[8]

Hygiene: Do not eat, drink, or smoke in the laboratory.[10] Wash hands thoroughly after

handling the chemical, even if gloves were worn.[2]

Step-by-Step Waste Segregation and Collection
Protocol
Proper segregation is the cornerstone of safe chemical waste management. Halogenated

compounds require a distinct disposal pathway, primarily incineration with flue gas scrubbing,

to neutralize the acidic gases (e.g., hydrogen bromide) produced during combustion and to

prevent the formation of toxic dioxins.[1][11] Mixing this waste with non-halogenated streams

can lead to regulatory violations and unsafe disposal reactions.

Step 1: Designate the Waste Stream

All waste containing 2,5-Dibromo-3-methoxypyridine, including contaminated

consumables (e.g., weigh boats, pipette tips, gloves) and rinsate from cleaning glassware,

must be classified as "Halogenated Organic Waste".[6][7]

Step 2: Select an Appropriate Waste Container

Use a chemically compatible, leak-proof container made of polyethylene or glass, equipped

with a secure screw-top cap.[6]
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The container must be in good condition, free from cracks or residues from previous use.

Step 3: Label the Container Correctly and Comprehensively

Before any waste is added, affix a "Hazardous Waste" label.[6] This is a non-negotiable

regulatory requirement.

The label must include the following information:

The words "Hazardous Waste".[6]

The full chemical name: "2,5-Dibromo-3-methoxypyridine". Do not use abbreviations or

chemical formulas.[6] If it is a solution, list all components and their approximate

percentages.[6]

The specific hazards: "Toxic" and "Irritant".[6]

The "Accumulation Start Date", which is the date the first drop of waste is added to the

container.[6]

The name and contact information of the responsible Principal Investigator or laboratory

manager.[6]

Step 4: Accumulate Waste Safely

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA),

which must be at or near the point of generation and under the control of laboratory

personnel.[6]

The container must remain closed at all times except when actively adding waste.[6]

It is best practice to place the waste container in secondary containment (e.g., a larger,

chemically resistant bin or tray) to contain any potential leaks or spills.[6]

Protocol for Managing Spills and Decontamination
In the event of an accidental release, a swift and correct response is critical to prevent

exposure and environmental contamination.
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Small Spill (Solid) Cleanup:

Ensure the area is well-ventilated, preferably within a fume hood.

Wearing the full PPE detailed in Section 2, gently cover the spill with an inert absorbent

material such as sand, vermiculite, or a commercial chemical absorbent.[6]

Carefully sweep or scoop the mixture into a suitable, sealable container for disposal.[9]

Label the container as "Spill Debris containing 2,5-Dibromo-3-methoxypyridine" and

manage it as halogenated hazardous waste.

Clean the spill area with a suitable solvent (e.g., methanol, acetone), collecting the rinsate as

hazardous waste.

Glassware Decontamination:

Glassware that has come into contact with the compound must be decontaminated before

being washed for reuse.

Perform a triple rinse with a suitable organic solvent (e.g., methanol or acetone).

Crucially, the first two rinses (rinsate) must be collected and disposed of as halogenated

hazardous waste.[6] Do not pour this down the drain.[1][12]

After the triple rinse, the glassware can be washed according to standard laboratory

procedures.

Final Disposal Logistics
The final step involves transferring the accumulated waste to a licensed disposal facility. This

process is almost always managed through your institution's Environmental Health and Safety

(EHS) department.

Contact EHS: Once your waste container is nearing capacity (e.g., 80% full) or reaches the

regulatory storage time limit (e.g., 90 days), contact your EHS office to schedule a waste

pickup.[6]
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Documentation: Complete all required waste pickup forms accurately. This documentation is

essential for tracking the waste from "cradle to grave" as mandated by regulations.

Safe Transfer: Ensure the container is clean on the outside and securely sealed before the

scheduled pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process, from initial preparation

to final handoff for disposal.
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Caption: Workflow for the safe disposal of 2,5-Dibromo-3-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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